1-(Adamantan-1-yl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea

• IUPAC Name: 1-(1-adamantyl)-3-[(3-pyridin-4-ylpyrazin-2-yl)methyl]urea
• InChI: InChI=1S/C21H25N5O/c27-20(26-21-10-14-7-15(11-21)9-16(8-14)12-21)25-13-18-19(24-6-5-23-18)17-1-3-22-4-2-17/h1-6,14-16H,7-13H2,(H2,25,26,27)
• InChI Key: GOIOHJNUXVTHKN-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)NCC4=NC=CN=C4C5=CC=NC=C5
• Molecular Formula: C21H25N5O
• Molecular Weight: 363.5 g/mol

Description

1-(Adamantan-1-yl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as APU, and it has been synthesized through different methods. APU has been used in various scientific research applications, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by D’yachenko et al. (2019) synthesized a series of 1,3-disubstituted ureas containing pyrazole and (adamantan-1-yl)methyl fragments, highlighting their potential as inhibitors of human soluble epoxide hydrolase (sEH) with significant solubility in water, indicating their utility in biochemical applications D’yachenko et al., 2019.
• Another study by Orzeszko et al. (2004) explored adamantylated pyrimidines, demonstrating significant anticancer and antimicrobial properties. This suggests the compound’s derivatives can be used in developing novel therapeutic agents Orzeszko et al., 2004.

Photophysical and Molecular Recognition Studies

• Research by Blažek et al. (2012) on adamantaneurea derivatives investigated their photophysical properties, revealing their aggregation behavior influenced by the solvent, which is crucial for designing materials with specific optical properties Blažek et al., 2012.
• Karle et al. (1997) demonstrated 1,3-bis[(pyrid-2-ylamino)carbonyl]adamantane’s versatility as an assembler of one-dimensional motifs, showcasing its potential in crystal engineering and supramolecular chemistry Karle et al., 1997.

Antimicrobial and Anti-Proliferative Activities

• Al-Mutairi et al. (2019) synthesized 4-(adamantan-1-yl)-3-thiosemicarbazides and related derivatives, evaluating their antimicrobial and anti-proliferative activities. The findings indicate their utility in developing agents against bacterial infections and cancer Al-Mutairi et al., 2019.

Broad-Spectrum Antibacterial Candidates

• Al-Wahaibi et al. (2020) focused on two novel N′-heteroarylidene-1-carbohydrazide derivatives, demonstrating potent antibacterial activity, which highlights the compound’s potential in addressing antibiotic resistance Al-Wahaibi et al., 2020.